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Compound of Interest

Compound Name: 2,6-Dichloro-3,5-dimethylpyridine

CAS No.: 125849-95-8

Cat. No.: B14140084

Get Quote

The physicochemical properties and safety hazards of 2,6-dichloro-3,5-dimethylpyridine are

not extensively documented. However, by synthesizing data from its structural components—

2,6-dichloropyridine and various dimethylpyridines—we can establish a reliable profile for safe

handling and experimental design.

Predicted Physicochemical Data
The following table compiles data from key analogs to provide an estimated profile for 2,6-
dichloro-3,5-dimethylpyridine. The addition of two methyl groups to the 2,6-dichloropyridine

scaffold would be expected to increase the molecular weight, boiling point, and melting point,

while likely decreasing the density slightly.
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Property
2,6-
Dichloropyridi
ne

2,6-
Dimethylpyridi
ne

2,5-Dichloro-
3,6-
dimethylpyridi
ne (Isomer)

2,6-dichloro-

3,5-

dimethylpyridin

e (Predicted)

Molecular

Formula
C₅H₃Cl₂N[1] C₇H₉N C₇H₇Cl₂N[2] C₇H₇Cl₂N

Molecular Weight 147.99 g/mol [1] 107.15 g/mol 176.04 g/mol [2] 176.04 g/mol

Appearance White solid[3] Liquid Solid
Likely a white to

off-white solid

Melting Point 86–89 °C[3] -6 °C Not Available
Expected > 90

°C

Boiling Point 211–212 °C[3] 143 - 145 °C Not Available
Expected > 215

°C

Density 1.665 g/cm³[3] 0.92 g/cm³ Not Available
Expected 1.3 -

1.5 g/cm³

Hazard Assessment and Safety Protocols
Given the presence of the dichloropyridine core, 2,6-dichloro-3,5-dimethylpyridine should be

handled as a toxic and irritating substance. The following protocols are synthesized from safety

data sheets (SDS) of closely related analogs.[4][5][6]

GHS Hazard Classification (Predicted)

Acute Toxicity, Oral (Category 3): Toxic if swallowed.[4]

Skin Irritation (Category 2): Causes skin irritation.[4][6]

Eye Irritation (Category 2A): Causes serious eye irritation.[4][6]

Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory

irritation.[5][6]

Personal Protective Equipment (PPE) and Handling
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Ventilation: Use only in a well-ventilated area, preferably within a certified chemical fume

hood.[7][8]

Eye Protection: Wear chemical safety goggles or a face shield that complies with OSHA's 29

CFR 1910.133 or European Standard EN166.[5]

Skin Protection: Wear impervious gloves (e.g., nitrile, neoprene) and a flame-retardant lab

coat.[4] Wash hands and any exposed skin thoroughly after handling.[5]

Respiratory Protection: If working outside a fume hood or with fine powders where dust may

be generated, use a NIOSH-approved respirator with appropriate cartridges.[9]

General Hygiene: Do not eat, drink, or smoke in the laboratory.[4] Ensure an eyewash station

and safety shower are readily accessible.[7][8]

Storage and Disposal

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from

incompatible materials such as strong oxidizing agents.[7][10]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[5] Do not allow the product to enter

drains.[9]

Section 2: Predicted Chemical Reactivity and
Mechanistic Rationale
The reactivity of 2,6-dichloro-3,5-dimethylpyridine is governed by a combination of factors

derived from its substituted pyridine ring.
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Caption: Key structural features governing the reactivity of 2,6-dichloro-3,5-dimethylpyridine.

Nucleophilic Aromatic Substitution (SNAr) and Cross-Coupling: The chlorine atoms at the C2

and C6 positions are activated by the electron-withdrawing ring nitrogen, making them

excellent leaving groups for SNAr and palladium-catalyzed cross-coupling reactions (e.g.,

Suzuki, Buchwald-Hartwig).[11] This is the primary mode of reactivity expected for this

molecule.

Steric Hindrance: The methyl groups at the C3 and C5 positions provide significant steric

bulk adjacent to the reactive C2 and C6 sites. This hindrance will likely decrease the reaction

rates for both SNAr and cross-coupling compared to the unsubstituted 2,6-dichloropyridine.

The choice of nucleophile, ligand, and catalyst will be critical to overcoming this steric shield.

Basicity: Unlike 2,6-dimethylpyridine (2,6-lutidine), which is a well-known non-nucleophilic

base[12], 2,6-dichloro-3,5-dimethylpyridine is predicted to be a very weak base. The

strong electron-withdrawing effect of the two chlorine atoms will significantly reduce the

electron density on the pyridine nitrogen, diminishing its ability to act as a proton scavenger.

Therefore, it is not recommended for use as a hindered base in applications like silylation or

acylation.[13][14]
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Section 3: General Experimental Protocols
The following protocols are generalized templates for common cross-coupling reactions.

Researchers must perform small-scale optimization of reaction conditions (temperature, time,

catalyst/ligand loading) to account for the specific steric and electronic properties of 2,6-
dichloro-3,5-dimethylpyridine.

Protocol 1: General Procedure for Suzuki-Miyaura
Cross-Coupling
This protocol outlines the mono-arylation of 2,6-dichloro-3,5-dimethylpyridine, a common

transformation for dichloropyridine scaffolds.[11]

Rationale: The Suzuki-Miyaura coupling is a robust method for forming C-C bonds. A palladium

catalyst (e.g., Pd(PPh₃)₄ or a combination of a Pd(II) source and a ligand) is used to couple the

aryl halide with a boronic acid or ester. A base is required to activate the boronic acid in the

catalytic cycle. The choice of solvent and temperature is crucial for balancing solubility and

reaction rate.
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Start: Assemble Reactants

Combine 2,6-dichloro-3,5-dimethylpyridine,
boronic acid, and base in a reaction vessel.

Add solvent (e.g., Dioxane/H₂O).

Degas the mixture (e.g., N₂ or Ar sparging
for 15-20 min).

Add Palladium catalyst/ligand.

Heat reaction to 80-110 °C under inert atmosphere.

Monitor reaction by TLC or LC-MS.

Incomplete

Aqueous workup:
Dilute with water, extract with organic solvent.

Complete

Purify by column chromatography.

End: Isolated Product

Click to download full resolution via product page

Caption: General workflow for a Suzuki-Miyaura cross-coupling reaction.
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Materials:

2,6-dichloro-3,5-dimethylpyridine (1.0 equiv)

Arylboronic acid (1.1 - 1.5 equiv)

Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

Base (e.g., K₂CO₃, Cs₂CO₃, 2.0 - 3.0 equiv)

Anhydrous, degassed solvent (e.g., 1,4-dioxane, toluene, or DMF with water)

Step-by-Step Procedure:

To a dry Schlenk flask or reaction vial, add 2,6-dichloro-3,5-dimethylpyridine, the

arylboronic acid, and the base.

Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

Add the degassed solvent system via syringe.

Add the palladium catalyst to the stirring mixture under a positive flow of inert gas.

Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir vigorously.

Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

Cool the reaction to room temperature. Dilute with water and extract with an organic solvent

(e.g., ethyl acetate, CH₂Cl₂).

Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and

concentrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel.

Considerations for 2,6-dichloro-3,5-dimethylpyridine:

Due to steric hindrance from the C3/C5 methyl groups, longer reaction times or higher

temperatures may be necessary compared to 2,6-dichloropyridine.
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The use of bulky phosphine ligands (e.g., SPhos, XPhos) with a Pd(II) precursor may

improve reaction efficiency by facilitating the reductive elimination step.

Protocol 2: General Procedure for Buchwald-Hartwig
Amination
This protocol describes the mono-amination of 2,6-dichloro-3,5-dimethylpyridine, a key

method for forming C-N bonds.[11]

Rationale: The Buchwald-Hartwig amination couples an aryl halide with an amine in the

presence of a palladium catalyst and a strong, non-nucleophilic base. The choice of base is

critical and must be strong enough to deprotonate the amine without interfering with the

catalyst. Sterically hindered phosphine ligands are essential for an efficient catalytic cycle.

Materials:

2,6-dichloro-3,5-dimethylpyridine (1.0 equiv)

Primary or secondary amine (1.2 - 2.0 equiv)

Palladium precursor (e.g., Pd₂(dba)₃, Pd(OAc)₂, 1-4 mol%)

Phosphine ligand (e.g., BINAP, Xantphos, 1.1-1.5 times the Pd amount)

Base (e.g., NaOt-Bu, K₃PO₄, 1.5 - 2.5 equiv)

Anhydrous, degassed solvent (e.g., toluene, 1,4-dioxane)

Step-by-Step Procedure:

In a glovebox or under an inert atmosphere, add the palladium precursor, ligand, and base to

a dry reaction vessel.

Add the solvent, followed by the amine, and stir for a few minutes.

Add a solution of 2,6-dichloro-3,5-dimethylpyridine in the same solvent.

Seal the vessel and heat to the desired temperature (typically 80-120 °C).
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Monitor the reaction progress by TLC or LC-MS.

After completion, cool the reaction to room temperature. Quench carefully with saturated

aqueous NH₄Cl.

Extract with an organic solvent, wash the combined organic layers with brine, dry over

Na₂SO₄, and concentrate.

Purify the crude product by flash column chromatography.

Considerations for 2,6-dichloro-3,5-dimethylpyridine:

The steric hindrance is a significant factor. Catalyst systems known to be effective for

hindered substrates (e.g., those using Josiphos or Buchwald-type ligands) should be

considered first.

Base selection is critical. Sodium tert-butoxide is common, but for sensitive substrates, a

milder base like K₃PO₄ may be required, potentially necessitating a higher reaction

temperature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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